Cas no 1788833-34-0 (N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide)

• Product Name: N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide
• CAS No: 1788833-34-0
• MF: C₂₁H₂₇NO₂
• MW: 325.444586038589
• CID: 5404121
• PubChem ID: 76146222
• Update Time: 2025-05-20

N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• α-Ethyl-N-(5-hydroxy-3-phenylpentyl)benzeneacetamide
• F6203-0081
• AKOS024538616
• 1788833-34-0
• N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide

• Inchi： 1S/C21H27NO2/c1-2-20(19-11-7-4-8-12-19)21(24)22-15-13-18(14-16-23)17-9-5-3-6-10-17/h3-12,18,20,23H,2,13-16H2,1H3,(H,22,24)
• InChI Key： QVRMCJTVLGOZPO-UHFFFAOYSA-N
• SMILES： OCCC(C1C=CC=CC=1)CCNC(C(C1C=CC=CC=1)CC)=O

Computed Properties

• Exact Mass: 325.204179104g/mol
• Monoisotopic Mass: 325.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.3Ų

Additional information on N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide

N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide (CAS No. 1788833-34-0): A Comprehensive Overview

N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide (CAS No. 1788833-34-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amides and is characterized by a phenylbutanamide moiety linked to a 5-hydroxy-3-phenylpentyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of extensive research.

The molecular structure of N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide is noteworthy for its hydroxyl group, which can participate in hydrogen bonding and other intermolecular interactions, potentially influencing its solubility and bioavailability. The presence of the phenyl rings also suggests aromatic character, which can affect the compound's stability and reactivity. These structural features are crucial for understanding its behavior in various biological systems.

Recent studies have explored the pharmacological properties of N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide. One notable area of research is its potential as an analgesic agent. Preliminary in vitro and in vivo studies have shown that this compound exhibits significant analgesic activity, possibly through interactions with opioid receptors or other pain-related pathways. This makes it a promising candidate for the development of new pain management therapies.

In addition to its analgesic properties, N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide has been investigated for its anti-inflammatory effects. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Research has indicated that this compound can modulate key inflammatory mediators, such as cytokines and chemokines, thereby reducing inflammation in both acute and chronic models. This dual action as an analgesic and anti-inflammatory agent further enhances its therapeutic potential.

The mechanism of action of N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide is not yet fully understood, but several hypotheses have been proposed. One possibility is that it interacts with specific receptors or enzymes involved in pain and inflammation pathways. For instance, it may act as an agonist or antagonist at opioid receptors, or it could inhibit enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the production of inflammatory mediators.

To further elucidate the mechanism of action, ongoing research is focusing on molecular docking studies and biochemical assays to identify specific binding sites and interactions. These studies are essential for optimizing the compound's structure to enhance its efficacy and reduce potential side effects.

Clinical trials are another critical aspect of evaluating the therapeutic potential of N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide. While preclinical studies have shown promising results, translating these findings into clinical applications requires rigorous testing in human subjects. Phase I trials are currently underway to assess the safety and tolerability of the compound in healthy volunteers. These trials will provide valuable data on pharmacokinetics, pharmacodynamics, and adverse effects, which will inform subsequent phases of clinical development.

From a pharmaceutical development perspective, the synthesis and purification of N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide are important considerations. Efficient synthetic routes that yield high purity products are essential for ensuring consistent quality and reproducibility in both research settings and industrial production. Recent advancements in organic synthesis have led to the development of novel methods that improve yield and reduce environmental impact.

In conclusion, N-(5-hydroxy-3-phenylpentyl)-2-phenylbutanamide (CAS No. 1788833-34-0) represents a promising compound with potential applications in pain management and anti-inflammatory therapy. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic benefits, paving the way for future clinical applications. As more data becomes available from preclinical and clinical studies, this compound may become an important tool in addressing unmet medical needs.